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Compound of Interest

Compound Name: N-(4-Oxocyclohexyl)acetamide

Cat. No.: B123319

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
potential hazards associated with N-(4-Oxocyclohexyl)acetamide (CAS No. 27514-08-5). The
information presented herein is intended to equip researchers, scientists, and drug
development professionals with the necessary knowledge to handle this compound safely and
effectively in a laboratory and development setting. All quantitative data has been summarized
in structured tables, and detailed experimental protocols for hazard assessment are provided.

Chemical and Physical Properties

N-(4-Oxocyclohexyl)acetamide is a white to off-white solid.[1] A summary of its key chemical
and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of N-(4-Oxocyclohexyl)acetamide
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Property Value Reference(s)
Molecular Formula C8H13NO2 [2][3]
Molecular Weight 155.19 g/mol [2][3]
CAS Number 27514-08-5 [1][2]
Appearance Off-white solid [1]
Melting Point 136 - 140 °C (276.8 - 284 °F) [1]
Boiling Point No data available [1]
Solubility No data available [1]
Flash Point No data available [1]
Vapor Pressure No data available [1]
Density No data available

pKa No data available

Hazard Identification and Classification

N-(4-Oxocyclohexyl)acetamide is classified as a hazardous chemical.[1] The GHS hazard
classification is summarized in Table 2.

Table 2: GHS Hazard Classification for N-(4-Oxocyclohexyl)acetamide
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Hazard Hazard GHS Hazard Signal . Reference(s
Pictogram
Class Category Statement Word )
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Corrosion/Irrit  Category 2 Causes skin Warning (Exclamation [1112]
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Specific
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Toxicity Category 3 ] Warning (Exclamation [11[2]
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(Single o Mark)
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Exposure)

The primary hazards associated with this compound are skin irritation, serious eye irritation,
and respiratory tract irritation.[1][2]

Toxicological Information

A comprehensive toxicological profile for N-(4-Oxocyclohexyl)acetamide is not yet fully
established.[1]

Acute Toxicity:
e Oral: No quantitative data (e.g., LD50) is available.
o Dermal: No quantitative data (e.g., LD50) is available.

 Inhalation: No quantitative data (e.g., LC50) is available. May cause respiratory irritation.[1]

[2]

Chronic Toxicity:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/product/b123319?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» No information is available on the chronic effects of N-(4-Oxocyclohexyl)acetamide in
humans or animals.

Carcinogenicity:

e There is no information available to indicate whether this compound is a carcinogen.[1]
Sensitization:

» No information is available regarding the potential for skin or respiratory sensitization.[1]
Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1][4]

e Use only in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust
or vapors.[1][4]

e Avoid contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling.[1]

¢ Avoid dust formation.[1]

Storage:

» Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4]

o Store locked up.[1]

First-Aid Measures

In case of exposure, immediate first-aid measures should be taken.[1]
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Table 3: First-Aid Measures for N-(4-Oxocyclohexyl)acetamide

Exposure Route First-Aid Procedure

Reference(s)

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. Call
a POISON CENTER or

doctor/physician if you feel

Inhalation

unwell. If not breathing, give

artificial respiration.

[1]14]

Wash off immediately with
plenty of soap and water for at
least 15 minutes. If skin
Skin Contact irritation occurs, get medical
advice/attention. Take off
contaminated clothing and

wash it before reuse.

[1]14]

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and
Eye Contact easy to do. Continue rinsing
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

[1]14]

Clean mouth with water and
drink plenty of water

Ingestion afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur.

[1]14]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[4]
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o Specific Hazards: No information available.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][4]

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[1]

o Environmental Precautions: Should not be released into the environment.[1]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid generating dust.[5]

Experimental Protocols for Hazard Assessment

Standardized protocols, such as those from the Organisation for Economic Co-operation and
Development (OECD), are used to assess the skin and eye irritation potential of chemicals.

a) Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the
potential of a chemical to cause skin irritation.[2]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in a 6-well plate.[6]

o Application of Test Substance: A fixed dose of N-(4-Oxocyclohexyl)acetamide (as a solid or
in an appropriate solvent) is applied directly to the surface of the epidermal model.[6]

o Exposure and Post-Incubation: After a defined exposure period, the tissues are rinsed and
placed back into incubation.[6]

 Viability Assessment: Tissue viability is measured using a colorimetric assay, such as the
MTT assay, which quantifies the metabolic activity of viable cells. A reduction in cell viability
below a certain threshold indicates that the substance is an irritant.[7]
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b) Eye Irritation Testing (based on OECD Guideline 405)

This in vivo test is designed to determine the potential of a substance to cause eye irritation or
corrosion.

Methodology:
o Animal Selection: Healthy, young adult albino rabbits are used for this test.

o Pre-examination: Both eyes of each animal are examined for any pre-existing irritation or
defects.

« Instillation of Test Substance: A single dose of N-(4-Oxocyclohexyl)acetamide is instilled
into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

o Observation: The eyes are examined for signs of irritation (redness, swelling, discharge,
corneal opacity) at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

e Scoring: The observed reactions are scored according to a standardized system to
determine the level of irritation.

Role in Synthesis and Potential Biological
Interactions

Currently, there is no direct evidence to suggest that N-(4-Oxocyclohexyl)acetamide has its
own biological activity or directly interacts with specific signaling pathways. Its primary role in
the scientific literature is as a chemical intermediate in the synthesis of more complex
molecules.[8]

Notably, it is used as a reactant in the preparation of 2-Pyrimidinecarbonitrile derivatives, which
are investigated as falcipain inhibitors for their potential as antiparasitic agents.[8]

Below is a diagram illustrating the general workflow for safe laboratory handling of chemical
intermediates like N-(4-Oxocyclohexyl)acetamide.
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General Laboratory Safety Workflow

Risk Assessment

l

Select & Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Work in a Well-Ventilated Area
(Fume Hood)
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Weighing and Handling

Reaction Setup
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Waste Disposal Decontamination of Glassware & Surfaces

Remove PPE & Wash Hands
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General Laboratory Safety Workflow
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The following diagram illustrates the role of N-(4-Oxocyclohexyl)acetamide as a precursor in

chemical synthesis.

Role of N-(4-Oxocyclohexyl)acetamide in Synthesis

N-(4-Oxocyclohexyl)acetamide Other Reactants

Chemical Synthesis

2-Pyrimidinecarbonitrile Derivatives
(Falcipain Inhibitors)

Antiparasitic Agents Research

Click to download full resolution via product page
Role in Synthesis of Falcipain Inhibitors

Conclusion

N-(4-Oxocyclohexyl)acetamide is a valuable chemical intermediate with identified hazards,
primarily skin, eye, and respiratory irritation. While comprehensive toxicological data is not yet
available, adherence to strict safety protocols, including the use of appropriate personal
protective equipment and working in well-ventilated areas, is essential to mitigate risks. This
guide provides the foundational knowledge for the safe handling, storage, and use of N-(4-
Oxocyclohexyl)acetamide in a research and development setting. As with any chemical, a
thorough understanding of its properties and potential hazards is the cornerstone of a safe and
productive work environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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